Cas no 2172039-69-7 (tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2172039-69-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5566214
• PubChem ID: 165596927
• Update Time: 2025-07-18

tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172039-69-7
• tert-butyl 3-hydroxy-4-[(oxiran-2-yl)methyl]pyrrolidine-1-carboxylate
• EN300-1635588
• tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-5-8(10(14)6-13)4-9-7-16-9/h8-10,14H,4-7H2,1-3H3
• InChI Key： WGTLDEDNTJIVBW-UHFFFAOYSA-N
• SMILES： O1CC1CC1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.3Ų

Additional information on tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate

tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate (CAS No. 2172039-69-7): A Comprehensive Overview

tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate (CAS No. 2172039-69-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate.

Chemical Structure and Properties

tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a tert-butyl group attached to the carboxylic acid moiety, a hydroxyl group at the C3 position, and an oxirane ring linked to the C4 position via a methyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile in various chemical reactions and biological processes.

The tert-butyl group provides steric protection to the carboxylic acid, enhancing its stability and reducing reactivity. The hydroxyl group at C3 can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The oxirane ring at C4 is highly reactive and can undergo ring-opening reactions with nucleophiles, leading to the formation of new functional groups.

Synthesis Methods

The synthesis of tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach is to start with a protected pyrrolidine derivative and introduce the tert-butyl group through a coupling reaction. The hydroxyl group can be introduced via an epoxidation reaction followed by selective reduction. Finally, the oxirane ring can be formed through an intramolecular cyclization reaction.

Recent advancements in synthetic methodologies have focused on developing more efficient and environmentally friendly processes. For example, catalytic systems using transition metals such as palladium or ruthenium have been employed to enhance the selectivity and yield of key intermediates. Additionally, green chemistry principles have been applied to minimize waste and reduce the use of hazardous reagents.

Biological Activities

tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate has shown promising biological activities in various preclinical studies. One of its key applications is as a potential therapeutic agent for neurological disorders. The compound has been found to exhibit neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate has also demonstrated anti-inflammatory activity. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases.

Clinical Trials and Research Developments

The potential therapeutic applications of tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate have led to several ongoing clinical trials. Early-phase trials have focused on assessing the safety and pharmacokinetics of the compound in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, researchers are continuing to explore the mechanism of action of tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate. Advanced techniques such as molecular docking studies and cellular assays are being used to understand how the compound interacts with specific protein targets involved in neurological and inflammatory pathways.

Conclusion

tert-butyl 3-hydroxy-4-(oxiran-2-yl)methylpyrrolidine-1-carboxylate (CAS No. 2172039-69-7) is a promising compound with a unique chemical structure that offers potential therapeutic benefits for various diseases. Its synthesis methods are well-established, and ongoing research continues to uncover new biological activities and mechanisms of action. As clinical trials progress, this compound may become an important tool in the treatment of neurological disorders and inflammatory diseases.